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Compound of Interest

Compound Name: Allyl iodide

Cat. No.: B1293787 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

hazardous chemical waste is paramount to ensuring a safe laboratory environment. Allyl
iodide, a highly reactive and toxic organohalide, necessitates stringent disposal protocols. This

guide provides essential safety and logistical information, outlining the procedural steps for the

safe handling and disposal of allyl iodide, thereby fostering a culture of safety and compliance

in the laboratory.

Immediate Safety and Handling Precautions
Allyl iodide is classified as a highly flammable liquid and vapor, is corrosive, and can be fatal if

swallowed.[1] Due to its hazardous nature, all handling must be conducted within a certified

chemical fume hood. Personal Protective Equipment (PPE) is mandatory and includes, but is

not limited to:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., Viton®, butyl rubber).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Disposal Plan: The Primary Route
The recommended and safest method for the disposal of allyl iodide is through a licensed

hazardous waste management company. In-laboratory neutralization of allyl iodide is not a
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standard recommended procedure due to its high reactivity and the potential for uncontrolled

reactions and hazardous byproducts.

Waste Collection and Storage
Container: Use a designated, properly labeled, and chemically compatible waste container.

The original container, if in good condition, is often the best choice.

Labeling: The waste container must be clearly labeled as "Hazardous Waste: Allyl Iodide"

and include the appropriate hazard symbols (flammable, corrosive, toxic).

Storage: Store the waste container in a cool, dry, well-ventilated area, away from sources of

ignition and incompatible materials such as strong oxidizing agents. The storage area should

be a designated satellite accumulation area for hazardous waste.

Management of Spills and Contaminated Materials
Accidental spills must be handled promptly and safely.

Evacuation: In the event of a significant spill, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

designated hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., acetone),

followed by soap and water. All materials used for decontamination are also considered

hazardous waste and must be disposed of accordingly.

Arranging for Professional Disposal
Engage with your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of allyl iodide waste. EHS will coordinate with a licensed
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hazardous waste contractor for final disposal, which is typically accomplished through high-

temperature incineration.

Quantitative Data Summary
The following table summarizes key quantitative data for allyl iodide relevant to its safe

handling and disposal.

Property Value

UN Number 1723

Hazard Class 3 (Flammable Liquid)

Subsidiary Risk 8 (Corrosive)

Packing Group II

Flash Point 16 °C (60.8 °F)

Boiling Point 102 °C (215.6 °F)

Oral LD50 (Rat) 10 mg/kg

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of allyl iodide.
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Caption: Workflow for the safe disposal of allyl iodide.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of allyl iodide, minimizing risks to themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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